3-[(2-ethylpiperidin-1-yl)carbonyl]-7-methyl-N-phenyl-1,8-naphthyridin-4-amine

• IUPAC Name: 1-(4-ethylphenyl)-N-[(4-fluorophenyl)methyl]-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H20FN5O/c1-2-16-5-9-20(10-6-16)29-22(18-11-13-25-14-12-18)21(27-28-29)23(30)26-15-17-3-7-19(24)8-4-17/h3-14H,2,15H2,1H3,(H,26,30)
• InChI Key: CMBYVJMLWQVGOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=CC=C(C=C3)F)C4=CC=NC=C4
• Molecular Formula: C23H20FN5O
• Molecular Weight: 401.4 g/mol

Description

The compound “3-[(2-ethylpiperidin-1-yl)carbonyl]-7-methyl-N-phenyl-1,8-naphthyridin-4-amine” has a molecular formula of C23H20FN5O and a molecular weight of 401.445. It is a derivative of piperidine.

Scientific Research Applications

Crystal Structures and Derivative Synthesis

Crystallographic Analysis : Research on compounds structurally similar to the specified chemical has focused on understanding their crystal structures. For example, studies on derivatives of piperidinylideneamino phenyl carbonate revealed insights into their conformation and the inclination angles of phenoxycarbonyl rings relative to the piperidine ring mean plane, which is crucial for understanding their chemical behavior and potential for further modification (Raghuvarman et al., 2014).

Synthesis of Novel Ligands : Another avenue of research involves the design and synthesis of novel ligands targeting specific receptors, such as the serotonin 5-HT6 receptor. These studies aim to understand the role of linkers between the triazine moiety and an aromatic substituent, offering insights into the development of new therapeutic agents (Łażewska et al., 2019).

Fluorescent Imaging and Sensor Development

Fluorescent Polymers : Research into naphthalimide polymers, which share structural features with the specified compound, focuses on their use in creating positive and negative fluorescent images. These studies explore the potential of such polymers in advanced imaging technologies (Tian et al., 2002).

Metal Ion Detection : Compounds with aminoethylpyridine bases have been developed as fluorescent probes for detecting metal ions like Fe3+ and Hg2+ in aqueous media, highlighting the potential for environmental and biological monitoring applications (Singh et al., 2020).

Antimicrobial Agents

Synthesis of Antimicrobial Agents : Research into fused tetracyclic heterocycles containing [1,6]naphthyridine derivatives underlines the interest in developing new antimicrobial agents through combinatorial synthesis, demonstrating the pharmaceutical potential of such compounds (Li et al., 2013).